5-(2-Bromothien-3-yl)-3-methyl-1,2,4-oxadiazole

• IUPAC Name: 5-(2-bromothiophen-3-yl)-3-methyl-1,2,4-oxadiazole
• InChI: InChI=1S/C7H5BrN2OS/c1-4-9-7(11-10-4)5-2-3-12-6(5)8/h2-3H,1H3
• InChI Key: YSEGDMVBZMNWOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=C(SC=C2)Br
• Molecular Formula: C7H5BrN2OS
• Molecular Weight: 245.10 g/mol

Description

Molecular Structure Analysis

The molecular formula of “(2-Bromothien-3-yl)methanol” is C5H5BrOS. Its molecular weight is 193.06 g/mol. The InChI and SMILES strings provide more details about its structure.

Physical And Chemical Properties Analysis

“(2-Bromothien-3-yl)methanol” has a boiling point of 142-145 °C (at 18 Torr) and a density of 1.772±0.06 g/cm3. It should be stored under inert gas (nitrogen or Argon) at 2–8 °C.

Scientific Research Applications

• Corrosion Inhibition Properties : 1,3,4-oxadiazole derivatives have been assessed for their corrosion inhibition ability towards mild steel in sulphuric acid. These studies involve gravimetric, electrochemical, SEM, and computational methods, providing insights into their protective layer formation and mixed-type behaviour as corrosion inhibitors (Ammal, Prajila, & Joseph, 2018).

• Anticancer Activities : Certain 5-substituted 1,2,4-oxadiazoles have been synthesized and evaluated for their anticancer activities. These compounds were found to have significant antiproliferative activity, suggesting their potential as chemotherapeutics for cancer treatment (Wang et al., 2012).

• Insecticidal Activity : Novel anthranilic diamides analogs containing 1,3,4-oxadiazole rings have shown promising insecticidal activities against certain pests. These studies help in understanding the structure-activity relationships and potential use in pest management (Qi et al., 2014).

• Antimicrobial Activities : 1,3,4-oxadiazole derivatives have been synthesized and tested for their antimicrobial activities. These compounds have shown effectiveness against various bacterial and fungal species, indicating their potential as antimicrobial agents (Ustabaş et al., 2020).

• Molecular Docking Studies : Some studies have focused on the structural characterization and molecular docking of oxadiazole derivatives. These studies provide insights into their potential interactions with biological targets and their applications in drug design (Sanjeeva et al., 2021).

Safety and Hazards

“(2-Bromothien-3-yl)methanol” is considered hazardous. It can cause skin burns, eye damage, and respiratory irritation. Safety measures include washing thoroughly after handling, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area.